Cas no 92028-89-2 (1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 92028-89-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4665069
• Update Time: 2025-10-30

1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-
• 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C13H13NO2/c1-10-12(13(15)16)7-8-14(10)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,15,16)
• InChI Key： IKZHQAOKRXYAET-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=CC(C(O)=O)=C1C

Additional information on 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid

1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic Acid (CAS No. 92028-89-2): An Overview of Its Structure, Synthesis, and Applications

1-Benzyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 92028-89-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing one nitrogen atom and four carbon atoms. The unique structure of 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid makes it an important building block for the synthesis of a wide range of bioactive molecules and functional materials.

The chemical structure of 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid is characterized by a pyrrole ring substituted with a benzyl group at the 1-position, a methyl group at the 2-position, and a carboxylic acid group at the 3-position. This arrangement imparts specific chemical properties that make it suitable for various applications. The benzyl group enhances the aromatic character and stability of the molecule, while the carboxylic acid group provides reactivity and functionalization potential.

In recent years, significant advancements have been made in the synthesis and application of 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid. One notable method for its synthesis involves the condensation of benzylamine with 2-methylpyrrole followed by carboxylation. This approach has been optimized to achieve high yields and purity, making it a preferred route for large-scale production.

The biological activity of 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid has been extensively studied in various contexts. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In particular, studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases.

Beyond its biological applications, 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid has also found use in materials science. Its unique electronic properties make it an attractive component for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The environmental impact of 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid is another area of active research. Studies have focused on developing sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been applied to optimize reaction conditions, leading to more environmentally friendly production processes.

In conclusion, 1-benzyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 92028-89-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an important molecule for both academic research and industrial development. Ongoing research continues to uncover new possibilities for its use in various fields, highlighting its significance in modern chemistry.